Cas no 936565-05-8 (1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether)

• Product Name: 1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether
• CAS No: 936565-05-8
• MF: C₂₃H₁₂O₈
• MW: 416.336586952209
• CID: 6735237
• Update Time: 2024-03-03

1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether Chemical and Physical Properties

Names and Identifiers

• 1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether

• Inchi： 1S/C23H12O8/c1-31-23-16-14(20(28)12-8(18(16)26)4-2-6-10(12)24)22(30)15-17(23)19(27)9-5-3-7-11(25)13(9)21(15)29/h2-7,24-25,30H,1H3
• InChI Key： PCWFPMDNNIKYSJ-UHFFFAOYSA-N
• SMILES： COC1C2C(C3C(C(C=2C(O)=C2C(C4C(C(C=12)=O)=CC=CC=4O)=O)=O)=C(O)C=CC=3)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• XLogP3: -0.083

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenequinones